Cas no 920280-81-5 (Cycloheptanamine, N-[trans-4-[(phenylmethoxy)methyl]cyclohexyl]-)

Cycloheptanamine, N-[trans-4-[(phenylmethoxy)methyl]cyclohexyl]- structure
920280-81-5 structure
Product Name:Cycloheptanamine, N-[trans-4-[(phenylmethoxy)methyl]cyclohexyl]-
CAS No:920280-81-5
MF:C21H33NO
MW:315.492826223373
CID:758452
PubChem ID:71424316
Update Time:2025-04-19

Cycloheptanamine, N-[trans-4-[(phenylmethoxy)methyl]cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanamine, N-[trans-4-[(phenylmethoxy)methyl]cyclohexyl]-
    • N-[4-(phenylmethoxymethyl)cyclohexyl]cycloheptanamine
    • DTXSID80843114
    • 920280-81-5
    • N-{4-[(Benzyloxy)methyl]cyclohexyl}cycloheptanamine
    • Inchi: 1S/C21H33NO/c1-2-7-11-20(10-6-1)22-21-14-12-19(13-15-21)17-23-16-18-8-4-3-5-9-18/h3-5,8-9,19-22H,1-2,6-7,10-17H2
    • InChI Key: MHEQYQKEMNHXPB-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC1CCC(CC1)NC1CCCCCC1

Computed Properties

  • Exact Mass: 315.256214676g/mol
  • Monoisotopic Mass: 315.256214676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 21.3Ų
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